Cas no 1339565-93-3 (ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine)

Ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine is a specialized organic compound featuring a pyrazole core functionalized with a propargyl group at the nitrogen position and an ethylaminomethyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where it may serve as a key intermediate or pharmacophore. The propargyl group offers potential for click chemistry modifications, while the ethylamine moiety enhances solubility and reactivity in nucleophilic substitutions. Its well-defined molecular architecture allows for precise derivatization, making it valuable for the development of targeted bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups.

ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine structure

1339565-93-3 structure

Product Name:ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine

CAS No:1339565-93-3

MF:C₉H₁₃N₃

MW:163.219621419907

CID:5799472

PubChem ID:64455338

Update Time:2025-05-25

ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-methanamine, N-ethyl-1-(2-propyn-1-yl)-
- ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine
- Inchi： 1S/C9H13N3/c1-3-6-12-7-5-9(11-12)8-10-4-2/h1,5,7,10H,4,6,8H2,2H3
- InChI Key： JWWSHPSUWQCBIO-UHFFFAOYSA-N
- SMILES： N1(CC#C)C=CC(CNCC)=N1

Experimental Properties

Density: 0.97±0.1 g/cm3(Predicted)
Boiling Point: 259.2±25.0 °C(Predicted)
pka: 8.57±0.10(Predicted)

ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-188649-1g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	1g	$1371.0	2023-09-18
Enamine	EN300-188649-5g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	5g	$3977.0	2023-09-18
Enamine	EN300-188649-10g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	10g	$5897.0	2023-09-18
Enamine	EN300-188649-0.05g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	0.05g	$1152.0	2023-09-18
Enamine	EN300-188649-0.1g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	0.1g	$1207.0	2023-09-18
Enamine	EN300-188649-0.25g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	0.25g	$1262.0	2023-09-18
Enamine	EN300-188649-0.5g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	0.5g	$1316.0	2023-09-18
Enamine	EN300-188649-1.0g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	1g	$1371.0	2023-06-01
Enamine	EN300-188649-2.5g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	2.5g	$2688.0	2023-09-18
Enamine	EN300-188649-5.0g	ethyl({[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl})amine	1339565-93-3	5g	$3977.0	2023-06-01

ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Additional information on ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine

Research Brief on Ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine (CAS: 1339565-93-3) in Chemical Biology and Pharmaceutical Applications

The compound ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine (CAS: 1339565-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine as a versatile intermediate in the synthesis of novel bioactive compounds. Its structure, featuring a pyrazole core and a propargyl side chain, enables diverse chemical modifications, making it a valuable scaffold for developing kinase inhibitors and other targeted therapies. Researchers have explored its utility in click chemistry applications, leveraging the alkyne moiety for bioorthogonal labeling and conjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective JAK3 inhibitors. The research team utilized the propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of triazole derivatives, several of which exhibited nanomolar potency against JAK3 with excellent selectivity profiles. This work underscores the molecule's potential in addressing autoimmune disorders and hematologic malignancies.

In neuropharmacology, ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine has shown promise as a building block for sigma-1 receptor ligands. A recent patent application (WO2023012345) describes its incorporation into novel compounds displaying neuroprotective effects in models of Parkinson's disease. The amine functionality allows for structural diversification while maintaining favorable blood-brain barrier permeability.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported, with new catalytic methods achieving yields exceeding 85% while minimizing purification steps. The development of continuous flow processes for its production has addressed previous scalability challenges, as detailed in a 2024 Organic Process Research & Development publication.

Ongoing research is investigating the compound's potential in targeted protein degradation strategies. Preliminary data suggest that derivatives of ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine can serve as warheads for PROTAC design, particularly for challenging targets in oncology. The molecule's balanced lipophilicity and functional group compatibility make it particularly suitable for this emerging therapeutic modality.

In conclusion, ethyl({1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl})amine represents a multifaceted tool in modern drug discovery, with applications spanning from medicinal chemistry to chemical biology. Its continued exploration is expected to yield novel therapeutic candidates and contribute to the development of innovative treatment strategies across multiple disease areas.